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Compound of Interest

Compound Name: Titanium trichloride

Cat. No.: B058219

Introduction

Titanium trichloride (TiCls), a highly reactive and versatile inorganic compound, serves as a
crucial reagent and catalyst in various chemical syntheses. This guide provides an in-depth
overview of its chemical properties, safety data, and a detailed experimental protocol for its
application in reductive coupling reactions, a technique of significant interest in organic
synthesis and drug development.

Core Properties and Safety Data

For safe and effective handling, a thorough understanding of the physicochemical and
toxicological properties of titanium trichloride is essential. The following table summarizes
key quantitative data extracted from various safety data sheets.
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Property Value Reference
Chemical Formula TiCls [1112][3]
CAS Number 7705-07-9 [L1[2113114]15]
Molecular Weight 154.23 g/mol [11[31[5]
Red-violet, hygroscopic
crystals; may also appear as a
Appearance Y o Y ] PP [2][3]6]
purple liquid or white to off-
white/pale yellow powder.
Density 2.64 g/lcm?3 [2]
Melting Point 440 °C (decomposes) [2][4]
Very soluble in water; soluble
N in acetone, acetonitrile, and
Solubility [2][4]

certain amines; insoluble in

ether and hydrocarbons.

Hazard Class

Pyrophoric Solid 1, Skin

Corrosion 1B

[1]

Storage Class

4.2 (Pyrophoric and self-

heating hazardous materials)

[1]

UN Number

UN 3264

[4]

Experimental Protocol: McMurry Reductive
Coupling of Aldehydes

The McMurry reaction is a powerful method for the reductive coupling of aldehydes and

ketones to form alkenes, a transformation of significant utility in the synthesis of complex

organic molecules. Titanium trichloride is a key reagent in generating the low-valent titanium

species that mediate this reaction.

Objective: To synthesize an alkene from an aldehyde using a McMurry coupling reaction.

Materials:
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o Titanium trichloride (TiCls)

e Lithium aluminum hydride (LiAIH4) or Zinc-Copper couple (Zn(Cu))

e Anhydrous tetrahydrofuran (THF)

o Aldehyde substrate

e Argon or Nitrogen gas supply

o Standard glassware for inert atmosphere reactions (Schlenk line, etc.)
e Magnetic stirrer and heating mantle

e Syringes and needles

Methodology:

e Preparation of the Low-Valent Titanium Reagent:

o Under an inert atmosphere of argon or nitrogen, suspend titanium trichloride in
anhydrous THF in a round-bottom flask equipped with a magnetic stir bar.

o Cool the suspension to 0 °C in an ice bath.

o Slowly add a reducing agent, such as lithium aluminum hydride or a zinc-copper couple, to
the stirred suspension. The color of the mixture will typically change, indicating the
formation of the low-valent titanium species.

e Reductive Coupling:

o Dissolve the aldehyde substrate in anhydrous THF in a separate flask under an inert
atmosphere.

o Slowly add the aldehyde solution to the prepared low-valent titanium reagent via syringe.

o Allow the reaction mixture to warm to room temperature and then reflux for several hours.
The reaction progress can be monitored by thin-layer chromatography (TLC).
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o Work-up and Purification:

o

Upon completion, cool the reaction mixture to room temperature.
o Quench the reaction by the slow addition of agueous potassium carbonate solution.
o Extract the product with an organic solvent such as diethyl ether or ethyl acetate.

o Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel to obtain the desired
alkene.

Visualizing the McMurry Reaction Workflow

The following diagram illustrates the key steps and transformations in the McMurry reductive
coupling reaction.
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McMurry Reaction Workflow
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Caption: Workflow of the McMurry reductive coupling reaction.
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This technical guide provides a foundational understanding of titanium trichloride for
laboratory professionals. Due to its hazardous nature, all handling and experimental
procedures should be conducted in a controlled laboratory environment with appropriate
personal protective equipment and engineering controls.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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